Cas no 2734775-95-0 (5-(5-Fluoro-2-(methylthio)phenyl)thiazol-2-amine)

• Product Name: 5-(5-Fluoro-2-(methylthio)phenyl)thiazol-2-amine
• CAS No: 2734775-95-0
• MF: C₁₀H₉FN₂S₂
• MW: 240.32
• CID: 5080605
• Update Time: 2026-03-01

5-(5-Fluoro-2-(methylthio)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-Fluoro-2-(methylthio)phenyl)thiazol-2-amine

• Inchi： 1S/C10H9FN2S2/c1-14-8-3-2-6(11)4-7(8)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
• InChI Key： SWBRYNUJBRFXLY-UHFFFAOYSA-N
• SMILES： C1(=C(C=C(C=C1)F)C1=CN=C(N)S1)SC

Additional information on 5-(5-Fluoro-2-(methylthio)phenyl)thiazol-2-amine

Comprehensive Overview of 5-(5-Fluoro-2-(methylthio)phenyl)thiazol-2-amine (CAS No. 2734775-95-0)

The compound 5-(5-Fluoro-2-(methylthio)phenyl)thiazol-2-amine (CAS No. 2734775-95-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole core linked to a fluorophenyl moiety with a methylthio substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for fluorinated heterocycles like 5-(5-Fluoro-2-(methylthio)phenyl)thiazol-2-amine has surged due to their enhanced bioavailability and metabolic stability. This compound’s thiazole-amine functionality is often explored in structure-activity relationship (SAR) studies, addressing common search queries such as "role of thiazole in drug design" or "fluorine effects on pharmacokinetics." Its CAS No. 2734775-95-0 serves as a critical identifier for regulatory and procurement purposes, frequently searched in chemical databases like Reaxys or SciFinder.

The synthesis of 5-(5-Fluoro-2-(methylthio)phenyl)thiazol-2-amine typically involves multi-step organic reactions, including cross-coupling and cyclization techniques. Modern synthetic protocols emphasize green chemistry principles, reflecting the industry’s shift toward sustainable practices—a topic highly searched in academic and industrial forums. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a key concern for researchers validating compound integrity.

Beyond pharmaceuticals, this compound’s agrochemical potential is under investigation, particularly in developing crop protection agents with lower environmental impact. Searches for "novel thiazole-based pesticides" or "fluoro-phenyl derivatives in agriculture" highlight its relevance. Additionally, its electron-rich thiazole ring may contribute to materials science, such as in organic semiconductors or photocatalysts, areas trending in renewable energy research.

Safety and handling of 5-(5-Fluoro-2-(methylthio)phenyl)thiazol-2-amine adhere to standard laboratory protocols, with no significant hazards reported. Its stable shelf life and compatibility with common solvents make it practical for experimental use. As interest grows in precision medicine and targeted therapies, this compound’s mechanistic versatility positions it as a valuable tool for future innovations.